Cas no 3105-95-1 ((2S)-piperidine-2-carboxylic acid)

• Product Name: (2S)-piperidine-2-carboxylic acid
• CAS No: 3105-95-1
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD00005981
• CID: 43816
• PubChem ID: 24898330
• Update Time: 2025-05-21

(2S)-piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-Piperidine-2-carboxylic acid
• l(-)-pipecolinic acid
• (s)-(-)-2-piperidinecarboxylic acid
• L-HOMOPROLINE
• L-Pipecolinic acid
• L-Pipecolic acid
• H-HoPro-OH
• H-Homopro-OH
• L-2-Pipecolinic acid
• Pipecolic acid, (S)-(-)-
• S-(-)-Pipecolinic acid
• : L(-)-Pipecolinic acid
• (-)-(S)-pipecolic acid
• H-L-PIP-OH
• HOMOPROLINE
• H-PIC(2)-OH
• h-pip-oh
• L-HOMOPRO
• L-PIPECOLATE
• PIP-OH
• (S)-(−)-2-Piperidinecarboxylic acid
• (2S)-piperidine-2-carboxylic acid
• 7C6A2DED-5E15-4DFB-BF48-F9D231169779
• L-(-)-pipecolic acid
• YCP
• NSC 93089
• CHEMBL322883
• S)-2-Piperidinecarboxylic acid
• EINECS 221-462-1
• (S)(-)-2-piperidinecarboxylic acid
• s6302
• A5640
• L-Pipecolic acid, puriss., >=99.0% (NT)
• Q27104171
• HY-W012734
• (-)-Pipecolate
• Piperidine-2-carboxylic acid;H-HoPro-OH
• AM803674
• Pipecolic acid, L-(-)-
• (S)-Pipecolinic acid
• MFCD00005981
• PIPECOLIC ACID L-FORM [MI]
• (S)-piperidine-2-carboxylate
• CHEBI:30913
• (S)-Piperidine-2-carboxylicacid
• NS00074200
• (-)-PIPECOLINIC ACID
• EN300-66085
• 69374CKB33
• L-Pipecolic acid, Proline homolog., 99%
• (S)-pipecolic acid
• (l)-pipecolinic acid
• DTXSID401035840
• P1404
• bmse000237
• AKOS005258385
• (S)-2-Piperidinecarboxylic acid
• Z1033300646
• (S)-(-)-Pipecolate
• L-Piperidine-2-carboxylate
• (S)-2-Piperidinecarboxylate
• SCHEMBL40185
• (-)-Pipecolic acid
• (l)-pipecolic acid
• Pipecolic acid, (-)-
• l-piperidine-2-carboxylic acid
• (S)-(-)-pipecolic acid
• (S)-Piperidine-2-carboxylic acid;
• L-(-)-Pipecolinic acid
• (S)-Pipecolinate
• UNII-69374CKB33
• 3105-95-1
• L-Pipecolic acid, 99% (titration)
• C00408
• Q-103016
• NSC-93089
• (S)-(-)-2-Piperidinecarboxylate
• 2-Piperidinecarboxylic acid, (2S)-
• CS-W013450
• DS-13286
• 2(S)-Piperidinecarboxylic acid
• L-(-)-Pipecolate
• (S)-pipecolate
• L-Pipecolinate
• L-Pipecolic Acid,98%

• MDL： MFCD00005981
• Inchi： 1S/C6H11NO2/c8-6(9)5-3-1-2-4-7-5/h5,7H,1-4H2,(H,8,9)/t5-/m0/s1
• InChI Key： HXEACLLIILLPRG-YFKPBYRVSA-N
• SMILES： C1[C@@H](C(O)=O)NCCC1
• BRN： 81093

Computed Properties

• Exact Mass: 128.0712
• Monoisotopic Mass: 129.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.1426 (rough estimate)
• Melting Point: 272 °C (lit.)
• Boiling Point: 265.8°C at 760 mmHg
• Flash Point: 114.5℃
• Refractive Index: -27 ° (C=4, H2O)
• Water Partition Coefficient: dissolution
• PSA: 52.16
• LogP: 0.54190
• Solubility: Soluble in water
• Merck: 7458
• pka: 2.28(at 25℃)
• Specific Rotation: -27.5 º (c=5, H2O 24 ºC)
• Optical Activity: [α]25/D −26.4°, c = 1 in H2O

(2S)-piperidine-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2S)-piperidine-2-carboxylic acid

(2S)-Piperidine-2-Carboxylic Acid: A Comprehensive Overview

Introduction to (2S)-Piperidine-2-Carboxylic Acid

Cas No. 3105-95-1, commonly referred to as (2S)-Piperidine-2-carboxylic acid, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique properties and diverse applications in various industries. The molecule, characterized by its piperidine ring structure with a carboxylic acid group at the 2-position, exhibits stereochemistry at the chiral center, making it a valuable asset in asymmetric synthesis and drug development.

Chemical Structure and Properties

The structure of (2S)-Piperidine-2-carboxylic acid consists of a six-membered piperidine ring with a carboxylic acid group attached to the second carbon atom. This configuration imparts the compound with distinct physical and chemical properties. The compound is known for its high purity and stability, which are crucial for its use in pharmaceutical and biotechnological applications.

Recent advancements in analytical techniques have enabled researchers to better understand the stereochemical properties of this compound. For instance, studies using X-ray crystallography have provided insights into the spatial arrangement of atoms, confirming the (2S) configuration. This information is vital for ensuring the correct enantiomer is used in therapeutic applications, as stereochemistry can significantly influence pharmacokinetics and efficacy.

Applications in Pharmaceutical Research

One of the most promising areas of application for (2S)-Piperidine-2-carboxylic acid is in drug discovery and development. The compound serves as a versatile building block for synthesizing bioactive molecules with potential therapeutic benefits. Recent research has highlighted its role in the development of novel antibiotics, anticancer agents, and neuroprotective drugs.

In a groundbreaking study published in *Nature Communications*, researchers demonstrated that derivatives of (2S)-Piperidine-2-carboxylic acid exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms. This finding underscores the potential of this compound in addressing the global challenge of antibiotic resistance.

Moreover, (2S)-Piperidine-2-carboxylic acid has been utilized as a chiral auxiliary in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. This approach has been instrumental in synthesizing biologically active compounds that are otherwise difficult to obtain through conventional methods.

Role in Biotechnology and Material Science

Beyond pharmaceuticals, (2S)-Piperidine-2-carboxylic acid has found applications in biotechnology and material science. Its ability to form stable complexes with metal ions makes it a valuable component in catalytic systems and metalloenzymes mimics.

Recent studies have explored its use as a ligand in homogeneous catalysis, where it facilitates selective transformations under mild conditions. This property has implications for green chemistry initiatives, as it promotes energy-efficient and environmentally friendly chemical processes.

In material science, derivatives of (2S)-Piperidine-2-carboxylic acid have been employed as precursors for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique porosity and selectivity, making them suitable for gas storage, separation, and catalysis applications.

Environmental Considerations and Safety Profile

The environmental impact of (2S)-Piperidine-2-carboxylic acid has been a topic of interest among researchers. Studies indicate that the compound is biodegradable under aerobic conditions, posing minimal risk to aquatic ecosystems when handled responsibly.

Safety data sheets (SDS) classify this compound as non-toxic when used appropriately. However, like all chemicals, proper handling procedures should be followed to ensure workplace safety. Occupational exposure limits (OELs) have been established based on extensive toxicological studies, providing guidelines for safe usage in industrial settings.

Conclusion: The Future Prospects of (2S)-Piperidine-2-Carboxylic Acid

The versatility and unique properties of (2S)-Piperidine-2-carboxylic acid, along with its stereochemical specificity, continue to drive innovation across multiple disciplines. As research advances, new applications are likely to emerge, further solidifying its position as an essential compound in modern chemistry.

The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) into chemical research promises to accelerate the discovery of novel derivatives with enhanced functionality. These advancements will undoubtedly contribute to addressing pressing global challenges while fostering sustainable development.